Cas no 236736-28-0 (Hexafluoro-1,2-diphenylcyclobutane)

• Product Name: Hexafluoro-1,2-diphenylcyclobutane
• CAS No: 236736-28-0
• MF: C₁₆H₁₀F₆
• MW: 316.241025447845
• CID: 2935147
• PubChem ID: 2774986
• Update Time: 2025-04-21

Hexafluoro-1,2-diphenylcyclobutane Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-(1,2,3,3,4,4-hexafluoro-1,2-cyclobutanediyl)bis-
• 236736-28-0
• Hexafluoro-1,2-diphenylcyclobutane
• DTXSID301183290
• LQSQCBMUGJZDHV-UHFFFAOYSA-N
• (1,2,2,3,3,4-hexafluoro-4-phenylcyclobutyl)benzene
• 1,1a(2)-(1,2,3,3,4,4-Hexafluoro-1,2-cyclobutanediyl)bis[benzene]

• Inchi： 1S/C16H10F6/c17-13(11-7-3-1-4-8-11)14(18,12-9-5-2-6-10-12)16(21,22)15(13,19)20/h1-10H
• InChI Key： LQSQCBMUGJZDHV-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC=CC=2)C(C(C1(C1C=CC=CC=1)F)(F)F)(F)F

Computed Properties

• Exact Mass: 316.06866929Da
• Monoisotopic Mass: 316.06866929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų